Cas no 852062-36-3 (4-PYRIMIDINAMINE, 6-CHLORO-5-METHYL-2-(TRIFLUOROMETHYL)-)

• Product Name: 4-PYRIMIDINAMINE, 6-CHLORO-5-METHYL-2-(TRIFLUOROMETHYL)-
• CAS No: 852062-36-3
• MF: C₆H₅ClF₃N₃
• MW: 211.572210073471
• CID: 3315003
• PubChem ID: 77230230
• Update Time: 2025-04-21

4-PYRIMIDINAMINE, 6-CHLORO-5-METHYL-2-(TRIFLUOROMETHYL)- Chemical and Physical Properties

Names and Identifiers

• 4-PYRIMIDINAMINE, 6-CHLORO-5-METHYL-2-(TRIFLUOROMETHYL)-
• DS-017051
• 6-chloro-5-methyl-2-(trifluoromethyl)-4-Pyrimidinamine
• GMBUSHSUFCKFDG-UHFFFAOYSA-N
• DTXSID801199644
• SCHEMBL6033472
• 852062-36-3

• Inchi： 1S/C6H5ClF3N3/c1-2-3(7)12-5(6(8,9)10)13-4(2)11/h1H3,(H2,11,12,13)
• InChI Key： GMBUSHSUFCKFDG-UHFFFAOYSA-N
• SMILES： C1(C(F)(F)F)=NC(Cl)=C(C)C(N)=N1

Computed Properties

• Exact Mass: 211.0124094Da
• Monoisotopic Mass: 211.0124094Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 186
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 51.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines